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Introduction

cis-2-Nonene, also known as (Z2)-non-2-ene, is an unsaturated hydrocarbon belonging to the
alkene family.[1] Its chemical structure is characterized by a nine-carbon chain with a double
bond located at the second carbon position, where the alkyl groups are on the same side of the
double bond. This technical guide provides a focused analysis of its molecular weight, a
fundamental property crucial for stoichiometric calculations, analytical characterization, and
formulation development in research and pharmaceutical applications.

Core Physicochemical Data

The molecular weight of a compound is an intrinsic property derived from its elemental
composition. For cis-2-Nonene, the molecular formula is CoH1s.[1][2][3][4][5][6] The molecular
weight is calculated by summing the atomic weights of its constituent atoms.

The quantitative data for cis-2-Nonene is summarized below.
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Parameter Value Source
IUPAC Name (2)-non-2-ene [1][6]
Synonyms cis-2-Nonene, (2Z)-2-Nonene [2][6]

CAS Number 6434-77-1 (1112171
Molecular Formula CoHis [L121131[4115]116]
Average Molecular Weight 126.24 g/mol [1][6]
Monoisotopic Mass 126.14085 Da [6]

Methodology for Molecular Weight Determination

The molecular weight of cis-2-Nonene is determined computationally based on its verified
molecular formula (CoH1s). This standard method is universally accepted for pure chemical
substances.

Experimental Protocol: Calculation from Chemical Formula

« |dentify the Elemental Composition: The molecular formula CsH1s indicates the molecule
consists of 9 Carbon (C) atoms and 18 Hydrogen (H) atoms.

e Obtain Standard Atomic Weights:
o The standard atomic weight of Carbon (C) is = 12.011 amu.
o The standard atomic weight of Hydrogen (H) is = 1.008 amu.
» Calculate Total Mass for Each Element:
o Total mass of Carbon = 9 atoms * 12.011 amu/atom = 108.099 amu.
o Total mass of Hydrogen = 18 atoms * 1.008 amu/atom = 18.144 amul.
e Sum Elemental Masses:

o Molecular Weight = 108.099 amu + 18.144 amu = 126.243 amul.
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o Convert to Molar Mass: The resulting value is expressed as molar mass in grams per mole (
g/mol ). Therefore, the molar mass of cis-2-Nonene is approximately 126.24 g/mol .[1]

Logical Relationship Visualization

For a fundamental chemical property like molecular weight, there are no complex signaling
pathways or experimental workflows to diagram. The visualization below illustrates the direct
logical relationship between the compound's elemental composition and its final calculated
molecular weight.
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Caption: Logical flow from elemental composition to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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